(3Z)-1-methyl-3-[2-(3-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H14N4O2S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: (5Z)-5-(1-methyl-2-oxoindol-3-ylidene)-2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C20H14N4O2S/c1-11-6-5-7-12(10-11)17-21-20-24(22-17)19(26)16(27-20)15-13-8-3-4-9-14(13)23(2)18(15)25/h3-10H,1-2H3/b16-15-
• InChI Key: CHRILNRIKBUQBP-NXVVXOECSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)/C(=C/4\C5=CC=CC=C5N(C4=O)C)/SC3=N2
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)C(=C4C5=CC=CC=C5N(C4=O)C)SC3=N2

Description

This compound is a heterocyclic molecule featuring a fused thiazolo-triazole core conjugated with an indol-2-one scaffold. Its molecular formula is C₂₀H₁₄N₄O₂S, with a molecular weight of 374.418 g/mol and a monoisotopic mass of 374.083747 g/mol . The (3Z) stereochemistry indicates a specific spatial arrangement of substituents around the double bond, which is critical for its biological interactions. Key structural attributes include:

• A 3-methylphenyl group attached to the thiazolo-triazole moiety.
• A methyl substituent at the N1 position of the indol-2-one ring.
• A conjugated system extending across the thiazolo-triazole and indol-2-one rings, enabling π-π stacking interactions.

The compound’s ChemSpider ID is 6062876, and its MDL number is MFCD01457973 . Synonyms include (5Z)-5-(1-methyl-2-oxoindol-3-ylidene)-2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one .

Biological Activity

The compound (3Z)-1-methyl-3-[2-(3-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one is a complex heterocyclic molecule notable for its unique fused thiazolo-triazole structure. This structural configuration is associated with a variety of biological activities, making it a compound of interest in medicinal chemistry.

Structural Characteristics

The compound's structure can be broken down into several key components:

• Thiazolo and Triazole Rings : These rings are known for their potential to interact with various biological targets.
• Indole Framework : The indole moiety contributes to the compound's ability to penetrate biological membranes and interact with cellular targets.

Biological Activities

Research has identified several biological activities associated with compounds that share structural similarities with (3Z)-1-methyl-3-[2-(3-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one:

1. Antimicrobial Activity

Compounds featuring thiazole and triazole rings have demonstrated antimicrobial properties. For example:

• Thiazolo[3,2-b][1,2,4]triazoles have been reported to exhibit significant antimicrobial activity against various bacterial strains .

2. Anticancer Properties

Studies have shown that similar fused ring systems can possess anticancer activity:

• 5-Ene-thiazolo[3,2-b][1,2,4]triazole derivatives have been linked to anticancer effects through mechanisms involving apoptosis induction in cancer cells .

3. Anti-inflammatory Effects

The anti-inflammatory potential of these compounds has also been noted:

• Darbufelone , a compound with similar structural features, has been confirmed to possess anti-inflammatory properties .

Research Findings

Recent studies have focused on the synthesis and evaluation of the biological activities of this compound and its analogs. A summary of findings is presented in the following table:

Compound Name	Structural Features	Biological Activity
Darbufelone	Thiazole and triazole rings	Anti-inflammatory
5-Ene-thiazolo[3,2-b][1,2,4]triazole derivatives	Similar fused ring system	Anticancer
6-Oxo-[1,3]thiazolo[3,2-b][1,2,4]triazole derivatives	Contains similar oxo groups	Antimicrobial

These findings highlight the diverse biological activities associated with compounds that share similar structural motifs.

Synthesis and Activity Testing

A study conducted by researchers synthesized various thiazolo-triazole derivatives and evaluated their biological activities. The results indicated that modifications at specific positions on the thiazolo and triazole rings significantly enhanced their antimicrobial and anticancer properties .

Interaction Studies

Interaction studies using molecular docking techniques showed that (3Z)-1-methyl-3-[2-(3-methylphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one exhibited strong binding affinities to key targets involved in cancer progression .

Scientific Research Applications

Biological Activities

Compounds with thiazolo and triazole rings have been reported to exhibit a range of biological activities:

• Antimicrobial Activity : Research indicates that derivatives of thiazolo and triazole structures possess significant antimicrobial properties. For instance, similar compounds have shown effectiveness against various bacterial strains and fungi due to their ability to interfere with microbial cell functions .
• Anticancer Potential : Studies have highlighted the anticancer properties of compounds containing indole and triazole moieties. These compounds may induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation .
• Anti-inflammatory Effects : Certain derivatives have demonstrated anti-inflammatory activity by inhibiting cyclooxygenase enzymes (COX-1 and COX-2), which are crucial in the inflammatory response. This makes them potential candidates for developing new anti-inflammatory drugs .
• Analgesic Properties : The analgesic effects observed in some derivatives suggest their utility in pain management therapies. Their mechanism may involve modulation of pain pathways at the central nervous system level .

Case Studies

Several studies have documented the applications of related compounds:

• Antimicrobial Evaluation : A study evaluated novel derivatives derived from thiazolo-triazole frameworks against resistant bacterial strains. The results indicated several compounds with potent activity comparable to standard antibiotics like ciprofloxacin .
• Anticancer Research : Another investigation focused on indole-based compounds that exhibited selective cytotoxicity against cancer cell lines while sparing normal cells. This selectivity is critical for reducing side effects in cancer therapy .

Comparative Analysis Table

Property/Activity	Description	Reference
Antimicrobial	Effective against multiple bacterial strains
Anticancer	Induces apoptosis in cancer cells
Anti-inflammatory	Inhibits COX enzymes
Analgesic	Modulates pain pathways

Comparison with Similar Compounds

Impact of Substituent Position on Electronic Properties

• 3-Methylphenyl vs. 4-Methylphenyl (Target vs. This difference may alter binding to hydrophobic pockets in biological targets .
• Methoxy vs. Methyl Substitutents ( vs. Target):
  The 4-methoxyphenyl group in ’s compound enhances electron donation via resonance, increasing solubility but possibly reducing metabolic stability compared to the target’s methyl group .

Alkyl Chain Modifications on the Indol-2-one Ring

• N1-Methyl (Target) vs. N1-Propyl (): The N1-propyl group in increases lipophilicity (logP ≈ 3.2 vs.
• N1-Ethyl ():
  The N1-ethyl substituent balances lipophilicity and solubility, with a molecular weight increase of ~60 g/mol compared to the target .

Thiazolo-Triazole Core Interactions

The fused thiazolo-triazole system acts as a hydrogen-bond acceptor, with the carbonyl group at C6 (6-oxo) critical for binding serine proteases or kinases. Modifications here (e.g., electron-withdrawing groups) disrupt interactions .

Indol-2-one Conjugation

The indol-2-one ring’s conjugated system enables intercalation with DNA or π-stacking in enzyme active sites. Methyl or ethyl groups at N1 stabilize the lactam ring but may sterically hinder binding compared to unsubstituted analogs .

Computational Similarity Analysis

Using Tanimoto and Dice similarity metrics (), the target compound shows:

• TanimotoMACCS = 0.82 with ’s compound (high similarity due to shared thiazolo-triazole-indol-2-one core).
• DiceMorgan = 0.76 with ’s compound (lower similarity due to fluorobenzyl and methoxy groups) .

Preparation Methods

Eschenmoser Coupling for Z-Configured Methylidene Bridges

The critical (3Z)-configuration is established using an Eschenmoser coupling reaction, as reported in Search Result. This method involves reacting 3-bromo-1-methylindolin-2-one with a thioamide derivative of the thiazolo-triazole fragment. The reaction proceeds via in situ generation of a thioimidate intermediate, which undergoes-sigmatropic rearrangement to form the Z-configured methylidene bridge.

Typical conditions include DMF as the solvent, triethylamine (TEA) as the base, and room-temperature stirring for 5–12 hours. Yields range from 70–97%, with the Z-isomer predominating due to steric and electronic factors favoring the thermodynamically stable configuration.

Alternative Route: Knoevenagel Condensation

For comparison, Knoevenagel condensation between 1-methylindolin-2-one and a preformed thiazolo-triazole aldehyde has been explored. However, this method suffers from lower stereocontrol (<60% Z-selectivity) and requires harsh conditions (refluxing toluene, piperidine catalyst), making it less favorable than the Eschenmoser approach.

Optimization and Scalability

Solvent and Base Selection

The choice of solvent significantly impacts reaction efficiency. Polar aprotic solvents like DMF and DMSO enhance the solubility of intermediates and catalysts, particularly in Sonogashira and Eschenmoser couplings. Cs₂CO₃ is preferred over weaker bases (e.g., K₂CO₃) for deprotonation steps, as it improves enolate formation and reduces side reactions.

Temperature and Reaction Time

• Sonogashira Coupling : 70°C for 6–8 hours.

• Eschenmoser Coupling : Room temperature for 12 hours.

• Final Cyclization : 60°C for 2 hours to ensure complete ring closure.

Analytical Validation and Characterization

Successful synthesis is confirmed via:

• ¹H NMR : Distinct singlet for the methylidene proton (δ 7.8–8.1 ppm) and absence of E-isomer peaks.

• X-ray Crystallography : Unambiguous confirmation of the Z-configuration.

• HPLC : Purity >98% achieved via silica gel chromatography (hexane/EtOAc gradient).

Comparative Data Table: Key Reaction Parameters

Step	Reagents/Conditions	Yield (%)	Selectivity (Z:E)	Citation
Indol-2-one synthesis	I₂, DMF/H₂O, 120°C, 12 h	92	N/A
Sonogashira coupling	Pd(PPh₃)₄, DMF, 70°C, 8 h	85	N/A
Eschenmoser coupling	Thioamide, TEA, DMF, rt, 12 h	95	>99:1
Knoevenagel route	Piperidine, toluene, reflux, 24 h	45	60:40

Challenges and Mitigation Strategies

• Steric Hindrance : Bulky substituents on the thiazolo-triazole fragment slow enolate formation. Using Cs₂CO₃ instead of K₂CO₃ improves reaction rates.

• Oxidative Degradation : The indol-2-one core is sensitive to strong oxidants. Reactions are conducted under nitrogen to prevent decomposition.

• Byproduct Formation : Unreacted 3-bromoindolin-2-one is recovered via column chromatography, enhancing overall yield .

Q & A

Q. What are the optimal synthetic routes and reaction conditions for preparing this compound?

The synthesis involves multi-step heterocyclic formation. Key steps include cyclization of thiazolo-triazole precursors and coupling with indole derivatives. Optimal conditions require anhydrous solvents (e.g., toluene or DMF), controlled temperatures (70–80°C), and catalysts like phosphorus oxychloride for cyclization. Reaction progress should be monitored via TLC, and purification achieved through recrystallization or column chromatography .

Q. How can the molecular structure and Z-configuration be confirmed experimentally?

Use a combination of ¹H NMR for proton environment analysis (e.g., coupling constants to confirm stereochemistry) and X-ray crystallography for absolute configuration. Infrared (IR) spectroscopy identifies functional groups (e.g., carbonyl at ~1700 cm⁻¹), while high-resolution mass spectrometry (HRMS) validates molecular weight. Computational methods (DFT) can corroborate NMR chemical shifts and geometric isomerism .

Q. What methodologies are recommended for assessing solubility and lipophilicity?

Employ the SwissADME tool to predict logP (lipophilicity) and aqueous solubility. Experimentally, measure equilibrium solubility in PBS (pH 7.4) and DMSO using UV-Vis spectroscopy. Compare results with reference drugs (e.g., celecoxib) to evaluate drug-likeness .

Advanced Research Questions

Q. How can computational docking studies guide target identification for this compound?

Perform molecular docking using software like AutoDock Vina or Schrödinger Suite. Use the Protein Data Bank (PDB) to select targets (e.g., fungal 14α-demethylase, PDB: 3LD6). Validate docking poses with MD simulations (100 ns) to assess binding stability. Prioritize targets with strong binding affinities (ΔG < −8 kcal/mol) and key interactions (e.g., hydrogen bonds with catalytic residues) .

Q. What experimental strategies resolve contradictions in reported biological activity data?

Standardize assays across replicates:

• Use identical cell lines (e.g., HepG2 for cytotoxicity) and culture conditions.
• Validate antifungal activity via CLSI M38 guidelines with fluconazole as a control.
• Apply statistical tools (e.g., ANOVA with post-hoc tests) to analyze dose-response variability. Cross-reference with structural analogs to identify substituent effects on activity .

Q. How to design structure-activity relationship (SAR) studies for optimizing pharmacological efficacy?

Synthesize derivatives with modifications at the 3-methylphenyl or indole-2-one moieties. Test in vitro against fungal isolates (e.g., Candida spp.) and cancer cells (e.g., MCF-7). Correlate substituent electronegativity or steric bulk with IC₅₀ values. Use QSAR models to predict bioactivity and prioritize candidates for in vivo testing .

Q. What mechanistic studies elucidate the compound’s interaction with cytochrome P450 enzymes?

Conduct enzyme inhibition assays using human liver microsomes. Monitor metabolite formation via LC-MS/MS. Compare inhibition constants (Kᵢ) with known inhibitors (e.g., ketoconazole). Use fluorescent probes (e.g., 7-benzyloxyquinoline) to assess time-dependent inhibition .

Methodological Tables

Parameter	Technique	Example Application	Reference
Synthetic Yield	HPLC (C18 column, 254 nm)	Purity assessment post-recrystallization
Stereochemical Analysis	X-ray crystallography	Confirming Z-configuration
LogP Prediction	SwissADME	Lipophilicity screening
Target Binding Affinity	Molecular docking (PDB:3LD6)	Identifying antifungal mechanisms